N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide

• Molecular Formula: C16H19N3OS2
• Molecular Weight: 333.5 g/mol
• IUPAC Name: N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide
• InChI: InChI=1S/C16H19N3OS2/c17-9-12-11-7-3-4-8-13(11)22-15(12)19-16(21)18-14(20)10-5-1-2-6-10/h10H,1-8H2,(H2,18,19,20,21)
• InChI Key: ZVPFFPMOHWWRGJ-UHFFFAOYSA-N
• SMILES: C1CCC(C1)C(=O)NC(=S)NC2=C(C3=C(S2)CCCC3)C#N

Description

N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide is a chemical compound that has been extensively studied for its potential therapeutic benefits. This compound has shown promise in various scientific research applications, including its use as a potential treatment for a range of medical conditions.

Mechanism of Action

The mechanism of action of N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide is not fully understood. However, studies have shown that this compound targets specific pathways in the body, including the NF-κB pathway, which is involved in inflammation and cancer. This compound has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth.
Biochemical and Physiological Effects:
N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide has been shown to have several biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory and anti-cancer properties. This compound has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the development of new drugs for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide in lab experiments include its potential therapeutic benefits and its ability to target specific pathways in the body. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for specialized equipment and expertise.

Future Directions

There are several future directions for research on N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide. One direction is to further investigate its potential therapeutic benefits for the treatment of cancer, inflammation, and neurodegenerative diseases. Another direction is to explore the mechanism of action of this compound to better understand how it targets specific pathways in the body. Additionally, future research could focus on developing new drugs based on the structure of this compound that have improved efficacy and fewer side effects.
Conclusion:
In conclusion, N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide is a chemical compound that has shown promise in various scientific research applications. This compound has potential therapeutic benefits for the treatment of cancer, inflammation, and neurodegenerative diseases. Although the synthesis of this compound is complex and requires specialized equipment and expertise, its ability to target specific pathways in the body makes it a potential candidate for the development of new drugs. Future research could further investigate its potential therapeutic benefits and develop new drugs based on its structure.

Synthesis Methods

The synthesis of N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide involves several steps. The first step involves the reaction of 2-aminothiophenol with 3-bromo-1-cyclopentanecarboxylic acid to form an intermediate. This intermediate is then reacted with potassium thioacetate to form the desired compound. The synthesis of this compound is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]cyclopentanecarboxamide has been extensively studied for its potential therapeutic benefits. This compound has shown promise in various scientific research applications, including its use as a potential treatment for cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound has anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs.